Cas no 158000-76-1 (1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-)
158000-76-1 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-
CAS No:158000-76-1
MF:C17H22N4O2
MW:314.382183551788
CID:1335830
Update Time:2024-08-18
1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-
- 1H-Pyrazole-4-carbonitrile, 5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-
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- Inchi: 1S/C17H22N4O2/c1-17(2,3)21-16(19)12(10-18)13(20-21)8-11-6-7-14(22-4)15(9-11)23-5/h6-7,9H,8,19H2,1-5H3
- InChI Key: CFYUIKJTBGJYFU-UHFFFAOYSA-N
- SMILES: N1(C(C)(C)C)C(N)=C(C#N)C(CC2=CC=C(OC)C(OC)=C2)=N1
Computed Properties
- Exact Mass: 314.17446
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Boiling Point: 486.9±45.0 °C(Predicted)
- PSA: 86.09
- pka: 0.52±0.10(Predicted)
1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
158000-76-1 (1H-Pyrazole-4-carbonitrile,5-amino-3-[(3,4-dimethoxyphenyl)methyl]-1-(1,1-dimethylethyl)-) Related Products
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